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Compound of Interest

Compound Name: Cl Vat green 1
CAS No.: 113255-70-2
Cat. No.: B15550405
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cl Vat Green 1, also known as Vat Brilliant Green FFB, is a synthetic organic dye belonging to
the violanthrone class.[1][2] Historically, its primary application has been in the textile industry
for dyeing cellulosic fibers, where it is valued for its vibrant color and high fastness.[3][4]
However, its unique chemical structure and properties, such as photocatalytic activity and
potential for free radical generation, have opened up new avenues for its application in
advanced materials science.[5] This document provides detailed application notes and
experimental protocols for the use of Cl Vat Green 1 in functionalized textiles, photocatalysis,
and explores its potential in emerging fields like organic electronics and biomedicine.

Chemical and Physical Properties

A summary of the key properties of Cl Vat Green 1 is presented in the table below.
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Property Value Reference
Cl Name Vat Green 1 [2]
Cl Number 59825 [1]
CAS Number 128-58-5 [6]
Molecular Formula C36H2004 [6]
Molecular Weight 516.54 g/mol [6]
Appearance Dark green powder [3]

Insoluble in water, ethanol,

chloroform, and toluene.

Slightly soluble in acetone, o-
Solubility chlorophenol, nitrobenzene, [3]

and pyridine (when heated).

Soluble in hot 1,2,3,4-

tetrahydronaphthalene.

Application 1: Functionalized Textiles

Cl Vat Green 1 can be used to impart novel functionalities to textiles, such as improved
dyeability on modified substrates and enhanced durability.

Protocol for Dyeing of Gamma-Irradiated Cellulosic
Fabric

This protocol describes the application of Cl Vat Green 1 to cellulosic fabric that has been pre-
treated with gamma irradiation to enhance dye uptake and fastness properties.[7]

Materials:
e Cl Vat Green 1 dye
e Scoured and bleached cellulosic fabric (e.g., cotton)

¢ Sodium hydrosulfite (Naz2S204)

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://wp0.vanderbilt.edu/youngscientistjournal/article/dye-sensitized-solar-cells-optimization-of-parameters-to-maximize-efficiency
https://www.researchgate.net/figure/Pseudo-first-order-linear-plots-for-the-photodegradation-of-Vat-Green-1-Dye-a-c-and-e_fig9_390629151
https://pubchem.ncbi.nlm.nih.gov/compound/31410
https://pubchem.ncbi.nlm.nih.gov/compound/31410
https://pubchem.ncbi.nlm.nih.gov/compound/31410
https://www.yanhuidye.com/high-quality-vat-green-1-dyes-for-textile-product/
https://www.yanhuidye.com/high-quality-vat-green-1-dyes-for-textile-product/
https://www.benchchem.com/product/b15550405/docs?utm_src=pdf-body#application-notes-and-protocols-for-ci-vat-green-1-in-materials-science
https://www.benchchem.com/product/b15550405/docs?utm_src=pdf-body#application-notes-and-protocols-for-ci-vat-green-1-in-materials-science
https://www.researchgate.net/publication/262192667_Application_of_Vat_Green_1_dye_on_gamma_ray_treated_cellulosic_fabric
https://www.benchchem.com/product/b15550405/docs?utm_src=pdf-body#application-notes-and-protocols-for-ci-vat-green-1-in-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Sodium hydroxide (NaOH)

Hydrogen peroxide (H202)

Deionized water

Gamma radiation source

Experimental Workflow:

4 Fabric Preparation (O Vat Dyeing R
[Scour and bleach cellulosic fabria [ Reduce CI Vat Green 1 with NaOH and Naz2S204 j
y 4
Erradiate fabric with gamma source (6 kGyD Emmerse irradiated fabric in leuco-vat squtioD

- J i
[ Oxidize the dyed fabric with H202 j

. J

Post-Treatment

Ginse with deionized wateD
Gir dry the functionalized fabria

Click to download full resolution via product page

Caption: Workflow for the functionalization of cellulosic fabric with CI Vat Green 1.

Procedure:
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Fabric Preparation: Scour and bleach the cellulosic fabric to remove impurities.
Gamma Irradiation: Expose the fabric to a 6 kGy dose of gamma radiation.[7]
Dye Bath Preparation (Vatting):

o Prepare a dye bath with the desired concentration of Cl Vat Green 1.

o Add sodium hydroxide and sodium hydrosulfite to reduce the insoluble dye into its water-
soluble leuco form. The solution will turn blue.[3]

Dyeing:

o Immerse the gamma-irradiated fabric into the leuco-vat dye bath.

o Maintain the dyeing temperature at 75°C for 1 hour at a pH of 11.[7]

Oxidation:

o Remove the fabric from the dye bath and expose it to air to allow for initial oxidation.

o Treat the fabric with a hydrogen peroxide solution to fully oxidize the leuco dye back to its
insoluble form within the fibers.[7]

Post-Treatment:
o Thoroughly rinse the dyed fabric with deionized water to remove any unfixed dye.
o Air dry the functionalized fabric.

Quantitative Data:
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Optimized

Parameter . Result Reference
Condition
Gamma Irradiation Effective for improving
6 kGy _ _ [7]
Dose dyeing behavior
Dyeing Temperature 75°C Good color strength [7]
Dyeing Time 1 hour Good color strength [7]
Dyeing pH 11 Good color strength [7]
Color Fastness to Significantly improved 7]
Light on irradiated fabric
Color Fastness to Significantly improved 7]
Washing on irradiated fabric
Color Fastness to Significantly improved 7]
Rubbing on irradiated fabric

Application 2: Photocatalysis for Pollutant
Degradation

Cl Vat Green 1 has demonstrated photocatalytic activity, making it a candidate for the
degradation of organic pollutants in wastewater under UV or visible light irradiation.[5]

Protocol for Photocatalytic Degradation of Organic
Pollutants

This protocol outlines a general procedure for evaluating the photocatalytic efficiency of ClI Vat
Green 1 for the degradation of a model organic pollutant.

Materials:
e Cl Vat Green 1

¢ Model organic pollutant (e.g., Methylene Blue, Rhodamine B)
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Caption: Experimental workflow for photocatalytic degradation of organic pollutants.

Procedure:
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» Solution Preparation: Prepare a stock solution of the model organic pollutant in deionized
water at a known concentration.

o Catalyst Addition: Add a specific amount of ClI Vat Green 1 to the pollutant solution in a
photoreactor.

o Equilibration: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish
adsorption-desorption equilibrium between the dye and the pollutant.

e Photocatalytic Reaction:
o Irradiate the suspension using a UV or Xenon lamp.
o Maintain constant stirring throughout the experiment.
o Sampling and Analysis:
o Withdraw aliquots of the suspension at regular time intervals.
o Centrifuge or filter the aliquots to remove the catalyst particles.

o Measure the absorbance of the supernatant at the maximum wavelength of the pollutant
using a UV-Vis spectrophotometer.

o Data Analysis:

o Calculate the degradation efficiency at each time point.

o Determine the reaction kinetics, which often follows a pseudo-first-order model.[1]
Quantitative Data:

The photodegradation of Vat Green 1 itself has been studied, and the kinetics were found to
follow a pseudo-first-order model under different light sources.
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Pseudo-First-Order Rate

Light Source Reference
Constant (k)

Sunlight Varies with conditions [1]
Varies with lamp power and

UV Lamp ) [1]
distance

Varies with lamp power and

Xenon Lamp distance [1]

Emerging Applications in Materials Science

While detailed protocols and extensive data are still emerging, Cl Vat Green 1 and other vat

dyes show promise in advanced materials science applications.

Dye-Sensitized Solar Cells (DSSCs)

Vat dyes are being explored as sensitizers in DSSCs due to their strong light absorption in the
visible spectrum and electrochemical properties. A general protocol for fabricating a DSSC is
outlined below, which could be adapted for CI Vat Green 1.

Hypothetical Experimental Workflow for DSSC Fabrication:
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Caption: General workflow for the fabrication of a dye-sensitized solar cell.

Organic Semiconductors

Vat dyes are being investigated as organic semiconductors for applications in devices like
organic field-effect transistors (OFETs). Their planar molecular structure and potential for 1t-1t
stacking are advantageous for charge transport. A general fabrication process for a bottom-
gate, top-contact OFET is described, which could be explored with CI Vat Green 1.
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Hypothetical Experimental Workflow for OFET Fabrication:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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